Cas no 2229495-37-6 (2-chloro-6-methylpyridine-4-thiol)

• Product Name: 2-chloro-6-methylpyridine-4-thiol
• CAS No: 2229495-37-6
• MF: C₆H₆ClNS
• MW: 159.636538982391
• CID: 6008622
• PubChem ID: 142872676
• Update Time: 2025-09-26

2-chloro-6-methylpyridine-4-thiol Chemical and Physical Properties

Names and Identifiers

• 2-chloro-6-methylpyridine-4-thiol
• 2229495-37-6
• EN300-1996137

• Inchi： 1S/C6H6ClNS/c1-4-2-5(9)3-6(7)8-4/h2-3H,1H3,(H,8,9)
• InChI Key： AHTWVAPDNIYWLT-UHFFFAOYSA-N
• SMILES： ClC1=CC(C=C(C)N1)=S

Computed Properties

• Exact Mass: 158.9909481g/mol
• Monoisotopic Mass: 158.9909481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 44.1Ų

Additional information on 2-chloro-6-methylpyridine-4-thiol

Recent Advances in the Study of 2-Chloro-6-methylpyridine-4-thiol (CAS: 2229495-37-6) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound 2-chloro-6-methylpyridine-4-thiol (CAS: 2229495-37-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic thiol derivative, characterized by a chloro and methyl substituent on the pyridine ring, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its role in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

One of the key areas of research involving 2-chloro-6-methylpyridine-4-thiol is its application in the design of kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with various diseases, including cancer and inflammatory disorders. Researchers have synthesized a series of derivatives based on this scaffold, demonstrating potent inhibitory activity against specific kinases. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the development of a novel inhibitor targeting the JAK-STAT pathway, where 2-chloro-6-methylpyridine-4-thiol served as a core structural motif. The compound exhibited promising in vitro and in vivo efficacy, highlighting its potential as a lead candidate for further optimization.

In addition to its role in kinase inhibition, 2-chloro-6-methylpyridine-4-thiol has been investigated for its antimicrobial properties. A recent study in Bioorganic & Medicinal Chemistry Letters explored the synthesis and evaluation of thiol-containing pyridine derivatives against multidrug-resistant bacterial strains. The results indicated that derivatives of 2-chloro-6-methylpyridine-4-thiol displayed significant antibacterial activity, particularly against Gram-positive pathogens. The study also highlighted the compound's ability to disrupt bacterial cell wall synthesis, suggesting a potential mechanism of action that could be exploited for the development of new antibiotics.

Another emerging application of 2-chloro-6-methylpyridine-4-thiol is in the field of chemical biology, where it is used as a building block for the synthesis of fluorescent probes and bioconjugates. A 2022 study in Chemical Communications demonstrated the utility of this compound in the development of a thiol-reactive fluorescent probe for imaging cellular thiols. The probe exhibited high selectivity and sensitivity, enabling real-time monitoring of thiol dynamics in live cells. This advancement opens new avenues for studying redox biology and oxidative stress-related diseases.

Despite these promising developments, challenges remain in the optimization of 2-chloro-6-methylpyridine-4-thiol-based compounds for clinical use. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further structure-activity relationship (SAR) studies and medicinal chemistry efforts. Nevertheless, the compound's versatility and demonstrated biological activities make it a valuable scaffold for future drug discovery and chemical biology research.

In conclusion, recent studies on 2-chloro-6-methylpyridine-4-thiol (CAS: 2229495-37-6) underscore its potential as a key intermediate in the development of novel therapeutic agents and chemical tools. Its applications span kinase inhibition, antimicrobial activity, and chemical biology, highlighting its broad utility in the pharmaceutical and life sciences sectors. Continued research into its derivatives and mechanisms of action will likely yield further insights and innovations in the coming years.